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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and purification of Ethyl 4-ethylbenzoate. This document is intended to serve as a
valuable resource for researchers and professionals involved in drug discovery and
development, offering detailed experimental protocols and key technical data.

Commercial Availability

Ethyl 4-ethylbenzoate is readily available from a variety of chemical suppliers catering to
research and development needs. The compound is typically offered in various purities and
guantities, ranging from milligrams to kilograms. Below is a summary of representative
suppliers and their offerings.

Table 1: Commercial Suppliers of Ethyl 4-ethylbenzoate
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) ) Available

Supplier Product Number/ID  Purity .

Quantities
AChemBlock N24480 95% Custom Quote
Howei Pharm 12638LX07 95% 19, 25g, 1kg, 25kg
Oakwood Chemical 098433 Not Specified Inquire

250mg, 500mg, 19,
AOBChem USA 30025 97%

5g, 10g, 25g, 100g
Ambeed Not Specified Not Specified Inquire

Physicochemical Properties and Spectroscopic

Data

A thorough understanding of the physicochemical and spectroscopic properties of Ethyl 4-

ethylbenzoate is essential for its application in synthesis and for quality control.

Table 2: Physicochemical Properties of Ethyl 4-ethylbenzoate

Property Value Source

CAS Number 36207-13-3 --INVALID-LINK--
Molecular Formula C11H1402 --INVALID-LINK--
Molecular Weight 178.23 g/mol --INVALID-LINK--
Appearance Colorless Liquid General Knowledge
Boiling Point Not Precisely Reported

Solubility Soluble in common organic General Knowledge

solvents

Table 3: Spectroscopic Data of Ethyl 4-ethylbenzoate
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Technique Key Peaks/Shifts

(Predicted) Aromatic protons (multiplet), Ethyl
1H NMR ester protons (quartet and triplet), Ethyl group

on ring (quartet and triplet)

(Predicted) Carbonyl carbon, aromatic carbons,
13C NMR _
ethyl ester carbons, ethyl group carbons on ring

Synthesis of Ethyl 4-ethylbenzoate

The most common and straightforward method for the synthesis of Ethyl 4-ethylbenzoate is
the Fischer esterification of 4-ethylbenzoic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol is adapted from established procedures for the synthesis of similar benzoate
esters.[1][2][3][4][5][6][7]

Materials:

4-Ethylbenzoic acid

Absolute ethanol (excess)

Concentrated sulfuric acid (catalyst)

Diethyl ether

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)
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e Anhydrous sodium sulfate
» Boiling chips

Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle

o Separatory funnel

« Distillation apparatus

e Rotary evaporator
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask, combine 4-ethylbenzoic acid and a 4 to
5-fold molar excess of absolute ethanol. Add a few boiling chips.

o Acid Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric
acid to the mixture while swirling.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. Continue refluxing for 3-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

o Work-up:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel.

o Add an equal volume of cold water and extract the product with diethyl ether.
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o Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize
any unreacted acid) and then with brine.

o Dry the organic layer over anhydrous sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary
evaporator.

Purification

The crude Ethyl 4-ethylbenzoate can be purified by vacuum distillation to obtain a product of
high purity.[2]

Procedure:

Set up a vacuum distillation apparatus.

Transfer the crude product to the distillation flask.

Heat the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point for Ethyl 4-ethylbenzoate
under the applied pressure.

Applications in Drug Development

Ethyl 4-ethylbenzoate serves as a valuable building block in medicinal chemistry and drug
development.[8] Its aromatic ring and ester functionality allow for a variety of chemical
transformations to build more complex molecules with potential therapeutic applications. For
instance, similar structures are utilized as intermediates in the synthesis of Angiotensin Il
Receptor Blockers (ARBS), a class of drugs used to treat hypertension.[9] The ethylbenzoate
moiety can be a key component in the synthesis of heterocyclic systems and other scaffolds
present in pharmacologically active compounds.[10]

Visualizing Workflows and Pathways
Synthesis and Purification Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
4-ethylbenzoate via Fischer esterification.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Ethyl 4-ethylbenzoate.

Role as a Building Block in a Hypothetical Drug
Synthesis

This diagram illustrates a hypothetical pathway where Ethyl 4-ethylbenzoate is used as a
starting material for the synthesis of a more complex, potentially bioactive molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for Ethyl 4-
ethylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605955#commercial-availability-and-suppliers-of-
ethyl-4-ethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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